Cas no 100126-67-8 (5-Chloro-8-methoxy-1,2,3,4-tetrahydronaphthalene)

• Product Name: 5-Chloro-8-methoxy-1,2,3,4-tetrahydronaphthalene
• CAS No: 100126-67-8
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 123966
• PubChem ID: 15712490
• Update Time: 2025-04-18

5-Chloro-8-methoxy-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-8-methoxy-1,2,3,4-tetrahydronaphthalene
• 8-Chloro-5-methoxytetralin
• Naphthalene,5-chloro-1,2,3,4-tetrahydro-8-methoxy-
• DTXSID50577232
• 100126-67-8
• SCHEMBL7327510
• AKOS006309163

• Inchi： 1S/C11H13ClO/c1-13-11-7-6-10(12)8-4-2-3-5-9(8)11/h6-7H,2-5H2,1H3
• InChI Key： RUPWBOVKLRQAGJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1CCCC2)OC

Computed Properties

• Exact Mass: 196.06559
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 3.22740